Cas no 1099351-82-2 ([(Cyanomethyl)(phenyl)carbamoyl]methyl 2-(ethylsulfanyl)benzoate)

• Product Name: [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-(ethylsulfanyl)benzoate
• CAS No: 1099351-82-2
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6177113
• PubChem ID: 32188452
• Update Time: 2025-07-23

[(Cyanomethyl)(phenyl)carbamoyl]methyl 2-(ethylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• [2-[N-(cyanomethyl)anilino]-2-oxoethyl] 2-ethylsulfanylbenzoate
• AKOS016884146
• Z74540626
• EN300-26680513
• 1099351-82-2
• [(cyanomethyl)(phenyl)carbamoyl]methyl 2-(ethylsulfanyl)benzoate
• [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-(ethylsulfanyl)benzoate

• Inchi： 1S/C19H18N2O3S/c1-2-25-17-11-7-6-10-16(17)19(23)24-14-18(22)21(13-12-20)15-8-4-3-5-9-15/h3-11H,2,13-14H2,1H3
• InChI Key： OAICTOLCZCAPCO-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(=O)OCC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-(ethylsulfanyl)benzoate

Introduction to [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-(ethylsulfanyl)benzoate (CAS No. 1099351-82-2)

[(Cyanomethyl(phenyl)carbamoyl)methyl 2-(ethylsulfanyl)benzoate

, with the CAS number 1099351-82-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains, particularly in the development of novel bioactive molecules.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity. The cyanomethyl moiety, for instance, introduces a polar and electron-withdrawing group that can influence the compound's solubility and interaction with biological targets. Similarly, the phenyl group provides a hydrophobic surface that can enhance binding affinity to specific receptors or enzymes. The presence of the carbamoyl group further extends the compound's potential utility in medicinal chemistry by enabling various derivatization strategies.

The ethylsulfanyl substituent on the benzoate ring adds another layer of complexity to the compound's properties. This group can participate in hydrogen bonding interactions, modulating both the physical-chemical properties and the biological activity of the molecule. The benzoate moiety itself is well-known for its role in numerous pharmacologically active compounds, offering a scaffold that can be modified to achieve desired pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. [(Cyanomethyl)(phenyl)carbamoyl)methyl 2-(ethylsulfanyl)benzoate] has been explored as a potential lead compound in this context. Its unique structural features make it a promising candidate for further optimization to enhance its potency and selectivity against relevant therapeutic targets.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how different structural features influence biological activity. This approach has been successfully employed in the development of numerous drugs, including those targeting kinases, proteases, and other key enzymes involved in disease pathways.

The synthesis of [(Cyanomethyl)(phenyl)carbamoyl)methyl 2-(ethylsulfanyl)benzoate] presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and protecting group strategies have all played crucial roles in facilitating its preparation.

Evaluation of the biological activity of this compound has revealed promising preliminary results. In vitro assays have shown that it exhibits inhibitory effects against certain enzymes and receptors relevant to therapeutic intervention. These findings have prompted further investigation into its potential as a lead compound for drug discovery programs. Additionally, computational modeling studies have been employed to predict how modifications to the molecule might impact its binding affinity and selectivity.

The pharmacokinetic properties of [(Cyanomethyl)(phenyl)carbamoyl)methyl 2-(ethylsulfanyl)benzoate are also being carefully evaluated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical feasibility. Preliminary studies suggest that this compound exhibits favorable solubility and metabolic stability, which are critical factors for successful drug development.

In conclusion, [(Cyanomethyl)(phenyl)carbamoyl)methyl 2-(ethylsulfanyl)benzoate represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and promising biological activity make it a valuable candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.